Benzyl n-[(2s)-4-methyl-1-[[(2r)-4-methyl-1-[[(2s)-4-methyl-1-oxopentan-2-yl]amino]-1-oxopentan-2-yl]amino]-1-oxopentan-2-yl]carbamate
Overview
Description
Molecular Structure Analysis
The molecular structure of a compound can provide valuable information about its properties and potential reactivity . Unfortunately, the specific molecular structure of this compound is not provided in the search results.Chemical Reactions Analysis
The analysis of the chemical reactions that this compound can undergo would require detailed knowledge of its molecular structure and reactivity . Unfortunately, this information is not provided in the search results.Physical and Chemical Properties Analysis
The physical and chemical properties of a compound can provide valuable information about its stability, reactivity, and potential uses . Unfortunately, the specific physical and chemical properties of this compound are not provided in the search results.Scientific Research Applications
Fungicidal Activity
One notable application of this compound is in the field of fungicides. A study by Tian et al. (2021) synthesized novel amino acid derivatives related to this compound, demonstrating their efficacy against Phytophthora capsici. Certain derivatives, such as isopropyl ((2S)-1-((1-((4-fluorophenyl)thio)propan-2-yl)amino)-3-methyl-1-oxobutan-2-yl)carbamate, exhibited remarkably high activities, potentially indicating a path for the development of new fungicides (Tian, Gao, Peng, Zhang, Zhao, & Liu, 2021).
Synthesis of Ester-Amide Compounds
In another study, Agura et al. (2014) focused on the catalytic ester-amide exchange reactions of various N-Boc protected chiral α-amino esters with benzylamine, which includes compounds related to Benzyl n-[(2s)-4-methyl-1-[[(2r)-4-methyl-1-[[(2s)-4-methyl-1-oxopentan-2-yl]amino]-1-oxopentan-2-yl]amino]-1-oxopentan-2-yl]carbamate. This study contributes to the broader understanding of chemical synthesis processes (Agura, Ohshima, Hayashi, & Mashima, 2014).
Antineoplastic and Analgesic Activities
The compound also shows potential in the development of antineoplastic and analgesic drugs. Rádl et al. (2000) synthesized substituted benzofurans and benzothiophenes, which led to findings on considerable analgesic activity. This research hints at the possible use of related compounds in therapeutic applications (Rádl, Hezký, Konvička, & Krejci, 2000).
Selective Inhibitors of BChE
Another research area is the development of selective inhibitors for enzymes like butyrylcholinesterase (BChE). Magar et al. (2021) synthesized a series of compounds, showing preferential inhibition of BChE. Such studies provide a foundation for future therapeutic agents, especially in neurological conditions (Magar, Parravicini, Štěpánková, Svrčková, Garro, Jendrzejewska, Pauk, Hošek, Jampílek, Enriz, & Imramovský, 2021).
Bactericidal Activity
This compound also plays a role in antibacterial research. Zadrazilova et al. (2015) assessed a series of substituted benzamides, including similar compounds, against methicillin-resistant Staphylococcus aureus (MRSA), suggesting potential in developing new antibacterial agents (Zadrazilova, Pospíšilová, Pauk, Imramovský, Vinšová, Čížek, & Jampílek, 2015).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
benzyl N-[(2S)-4-methyl-1-[[(2R)-4-methyl-1-[[(2S)-4-methyl-1-oxopentan-2-yl]amino]-1-oxopentan-2-yl]amino]-1-oxopentan-2-yl]carbamate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H41N3O5/c1-17(2)12-21(15-30)27-24(31)22(13-18(3)4)28-25(32)23(14-19(5)6)29-26(33)34-16-20-10-8-7-9-11-20/h7-11,15,17-19,21-23H,12-14,16H2,1-6H3,(H,27,31)(H,28,32)(H,29,33)/t21-,22+,23-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TZYWCYJVHRLUCT-ZRBLBEILSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC(C=O)NC(=O)C(CC(C)C)NC(=O)C(CC(C)C)NC(=O)OCC1=CC=CC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)C[C@@H](C=O)NC(=O)[C@@H](CC(C)C)NC(=O)[C@H](CC(C)C)NC(=O)OCC1=CC=CC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H41N3O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
475.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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